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Compound of Interest

Compound Name: Tris(trimethylsilyl)arsane

Cat. No.: B091232

An In-depth Technical Guide to the Thermal Stability and Decomposition of
Tris(trimethylsilyl)arsane

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the thermal stability and
decomposition of Tris(trimethylsilyl)arsane, a significant organoarsenic compound. It is
primarily utilized as a molecular precursor for the synthesis of IlI-V semiconductor materials,
such as Gallium Arsenide (GaAs).[1] Understanding its thermal behavior is critical for
optimizing its application in chemical vapor deposition and nanoparticle synthesis.[1]

Physicochemical Properties of
Tris(trimethylsilyl)arsane

Tris(trimethylsilyl)arsane is a colorless liquid that is stable at room temperature when stored
under an inert atmosphere.[2] It is highly soluble in common organic solvents like benzene,
toluene, pentane, tetrahydrofuran (THF), and diethyl ether.[2]
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Property Value Source
Molecular Formula CoH27AsSis [31141[5]
Molecular Weight 294.49 g/mol [1][3]
CAS Number 17729-30-5 [1]14][5]
Boiling Point 82-84 °C at 4 Torr [5]
Density 0.9939 g/cm?3 [5]

1H NMR (in C7Ds) 0 0.30 (single resonance) [2]

13C NMR 0 4.31 (single peak) [2]

Thermal Stability and Decomposition

The core of Tris(trimethylsilyl)arsane's reactivity and its decomposition pathway is the
cleavage of its As-Si bonds.[1] This characteristic allows it to function as a soluble and
manageable source of arsenic for chemical synthesis.[1] While stable at room temperature
under an inert atmosphere, it is a pyrophoric liquid that may ignite upon exposure to air.[2] It is
also sensitive to moisture and can react with water to form highly toxic arsine gas (AsHs).[2]

The thermal decomposition of similar organometallic compounds has been studied. For
instance, the decomposition of triisopropylarsine was investigated in the temperature range of
265-297°C.[6] For related silicon compounds, exothermic decomposition has been reported at
temperatures exceeding 100°C for Tris(trimethylsilyl)silane.[7]

Decomposition Pathway

The thermal decomposition of Tris(trimethylsilyl)arsane is expected to proceed through the
homolytic cleavage of the arsenic-silicon bonds, leading to the formation of silyl and arsenide
radicals. These reactive intermediates can then undergo further reactions.
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General decomposition pathway of Tris(trimethylsilyl)arsane.

Experimental Protocols
Synthesis of Tris(trimethylsilyl)arsane

A widely used method for synthesizing Tris(trimethylsilyl)arsane involves the reaction of
elemental arsenic with a sodium-potassium (Na/K) alloy, followed by silylation with
chlorotrimethylsilane (MesSiCl).[1] This procedure must be conducted under an inert
atmosphere in a well-ventilated fume hood due to the pyrophoric and toxic nature of the
reagents and products.[2]

Materials:

Sodium-potassium alloy (Na/K)

Arsenic powder (As)

1,2-dimethoxyethane (DME), dried and deoxygenated

Chlorotrimethylsilane (MesSiCl)

Procedure:
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In a reaction flask under an inert atmosphere, the Na/K alloy is reacted with arsenic powder
in DME.

This mixture is stirred vigorously and heated to reflux for 24 hours, resulting in a color
change from black to pale gray.

After cooling, chlorotrimethylsilane is added to the reaction mixture.

The reaction proceeds to yield Tris(trimethylsilyl)arsane, along with sodium and potassium
chloride as byproducts.

The final product is isolated and purified by distillation.

Synthesis of Tris(trimethylsilyl)arsane.

Thermal Analysis Methodology

To quantitatively assess the thermal stability and decomposition of Tris(trimethylsilyl)arsane,
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) would be
employed.

Thermogravimetric Analysis (TGA):

Objective: To determine the temperature ranges over which the compound decomposes and
the extent of mass loss.

Procedure: A small sample of Tris(trimethylsilyl)arsane would be placed in a TGA furnace.
The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen or
argon). The mass of the sample is monitored as a function of temperature. The resulting
TGA curve provides data on the onset of decomposition and the temperatures of maximum
decomposition rates.

Differential Scanning Calorimetry (DSC):

o Objective: To measure the heat flow associated with thermal transitions as a function of
temperature.
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e Procedure: A sample and a reference are heated or cooled under a controlled atmosphere.
The difference in heat flow to the sample and reference is measured. DSC can detect

exothermic decomposition events and determine the enthalpy of decomposition.

Sample Preparation
(Inert Atmosphere)

TGA/ DSC Analysis
(Controlled Heating Rate & Atmosphere)

Data Collection
(Mass Change vs. Temp for TGA)
(Heat Flow vs. Temp for DSC)

Data Analysis

Determination of:
- Decomposition Temperature
- Mass Loss Percentage
- Enthalpy of Decomposition

Click to download full resolution via product page

Workflow for thermal analysis experiments.

Applications in Materials Science

The primary application of Tris(trimethylsilyl)arsane is as a precursor for IllI-V semiconductor
materials.[1] Its reactive Si-As bonds allow for low-temperature synthesis routes. It has been

used in chemical vapor deposition experiments with trimethylgallium (MesGa) or gallium
trichloride (GaCls) to produce films of Gallium Arsenide (GaAs).[8]
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Safety and Handling

Tris(trimethylsilyl)arsane is a toxic and highly pyrophoric liquid.[2] It must be handled with
extreme care in a well-ventilated fume hood under an inert atmosphere.[2] It reacts violently
with water and can form highly toxic arsine gas upon contact with air or water.[2] Appropriate
personal protective equipment, including nitrile gloves and face shields, should be used to
avoid inhalation and skin contact.[1] In case of spills, inert absorbent materials like vermiculite
should be used for containment.[1] A Class D metal fire extinguisher should be readily available
during its synthesis and handling.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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